![molecular formula C5H10Cl3N3 B2943754 (4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride CAS No. 2095408-89-0](/img/structure/B2943754.png)
(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2095408-89-0 . It has a molecular weight of 218.51 and is typically stored at room temperature . It is usually available in powder form .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as “(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride”, has been studied extensively . Various methods have been proposed, including the use of N-isocyanoiminotriphenylphosphorane as a “CNN” building block in a silver-mediated [3 + 2] cycloaddition . Other methods involve the condensation of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized to form pyrazoles .Molecular Structure Analysis
The InChI code for “(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride” is1S/C5H8ClN3.2ClH/c1-9-5(2-7)4(6)3-8-9;;/h3H,2,7H2,1H3;2*1H
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
“(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride” is a solid at room temperature . It has a molecular weight of 218.51 .Scientific Research Applications
- The pyrazole scaffold of this compound contributes to its antibacterial activity. Researchers have explored its potential as an antimicrobial agent against various bacterial strains. By inhibiting bacterial growth, it could be valuable in developing new antibiotics or disinfectants .
- Studies suggest that (4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride exhibits anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions like arthritis, asthma, or other inflammatory diseases .
- The pyrazole moiety has attracted attention in cancer research. Scientists have investigated its potential as an anti-cancer agent, either alone or in combination with other compounds. Further studies are needed to understand its precise mechanisms and efficacy .
- Some research indicates that this compound may have analgesic effects. It could be relevant in pain management, although more studies are necessary to validate its potential .
- The pyrazole-based structure has been associated with anticonvulsant properties. Researchers explore its effects on neuronal excitability and seizure control. Understanding its mechanisms could lead to novel antiepileptic drugs .
- The compound’s unique structure might also find use in herbicides. Researchers investigate its impact on plant growth and weed control. Its selectivity and safety profiles are crucial factors in this context .
Antibacterial Properties
Anti-Inflammatory Effects
Anti-Cancer Research
Analgesic Properties
Anticonvulsant Activity
Herbicidal Applications
Safety and Hazards
This compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with it include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors, which play crucial roles in cellular processes .
Mode of Action
It is likely that it interacts with its targets through hydrogen bonding and pi-pi interactions . These interactions can lead to changes in the conformation and function of the target molecules, thereby affecting cellular processes.
Result of Action
Similar compounds have been found to exhibit antifungal activity, suggesting that this compound may also have potential therapeutic applications .
Action Environment
The action, efficacy, and stability of (4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride can be influenced by various environmental factors. For instance, its solubility in polar organic solvents and stability at room temperature suggest that it may be suitable for use in a variety of environments .
properties
IUPAC Name |
(4-chloro-2-methylpyrazol-3-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8ClN3.2ClH/c1-9-5(2-7)4(6)3-8-9;;/h3H,2,7H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFAKJXSGHNXAID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Cl)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10Cl3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-1-methyl-1H-pyrazol-5-yl)methanamine dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.